Cas no 1523409-34-8 (4-(1,3-thiazol-2-yl)butan-2-ol)

• Product Name: 4-(1,3-thiazol-2-yl)butan-2-ol
• CAS No: 1523409-34-8
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 6239611
• PubChem ID: 80319489
• Update Time: 2025-06-11

4-(1,3-thiazol-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-thiazol-2-yl)butan-2-ol
• AKOS018882211
• EN300-1243378
• 1523409-34-8
• 4-(1.3-thiazol-2-yl)butan-2-ol

• Inchi： 1S/C7H11NOS/c1-6(9)2-3-7-8-4-5-10-7/h4-6,9H,2-3H2,1H3
• InChI Key： LFBAWGMXUJOASE-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CCC(C)O

Computed Properties

• Exact Mass: 157.05613515g/mol
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.4Ų

Additional information on 4-(1,3-thiazol-2-yl)butan-2-ol

Comprehensive Overview of 4-(1,3-thiazol-2-yl)butan-2-ol (CAS No. 1523409-34-8): Properties, Applications, and Industry Relevance

4-(1,3-thiazol-2-yl)butan-2-ol (CAS No. 1523409-34-8) is a specialized organic compound featuring a thiazole ring linked to a butanol chain. This unique structure endows it with versatile chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The thiazole moiety is particularly noteworthy due to its prevalence in bioactive molecules, which has driven significant interest in derivatives like this compound. Researchers and industries are increasingly exploring its potential as a building block for drug discovery or functional materials.

In recent years, the demand for heterocyclic compounds such as 4-(1,3-thiazol-2-yl)butan-2-ol has surged, partly due to their role in designing small-molecule inhibitors and catalysts. A trending topic in organic chemistry revolves around sustainable synthesis methods, and this compound aligns with the industry’s shift toward green chemistry principles. Questions like "How to optimize the yield of thiazole derivatives?" or "What are the applications of thiazole-containing alcohols?" frequently appear in academic forums and search engines, reflecting its relevance.

The physicochemical profile of CAS No. 1523409-34-8 includes moderate polarity and solubility in common organic solvents, which facilitates its use in multistep synthetic routes. Its hydroxyl group offers a handle for further functionalization, appealing to medicinal chemists working on structure-activity relationship (SAR) studies. Notably, the compound’s stability under ambient conditions makes it a practical candidate for industrial-scale applications.

From an SEO perspective, terms like "thiazole-based intermediates", "synthesis of 4-(1,3-thiazol-2-yl)butan-2-ol", and "CAS 1523409-34-8 supplier" are frequently queried, indicating commercial and research interest. This compound’s alignment with high-throughput screening and fragment-based drug design further elevates its profile. As the pharmaceutical industry prioritizes targeted therapies, derivatives of 4-(1,3-thiazol-2-yl)butan-2-ol may contribute to innovations in kinase inhibitors or antimicrobial agents.

In material science, the thiazole ring’s electron-rich nature suggests utility in conductive polymers or ligands for metal-organic frameworks (MOFs). Such applications resonate with trends in renewable energy and smart materials. Environmental considerations also play a role; researchers are investigating whether this compound can be derived from biobased feedstocks, addressing the circular economy mandate.

To conclude, 4-(1,3-thiazol-2-yl)butan-2-ol exemplifies the intersection of synthetic chemistry and applied science. Its CAS No. 1523409-34-8 serves as a key identifier for procurement and regulatory compliance, while its structural features continue to inspire cross-disciplinary innovation. As search trends and publications highlight its potential, this compound remains a high-value intermediate in modern chemistry.